1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide

• IUPAC Name: 1-ethyl-2-methyl-4-oxo-N-pyridin-2-ylquinoline-6-carboxamide
• InChI: InChI=1S/C18H17N3O2/c1-3-21-12(2)10-16(22)14-11-13(7-8-15(14)21)18(23)20-17-6-4-5-9-19-17/h4-11H,3H2,1-2H3,(H,19,20,23)
• InChI Key: DAVUTECQJITNMX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=O)C2=C1C=CC(=C2)C(=O)NC3=CC=CC=N3)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide, also known as Etonitazene, is a synthetic opioid analgesic drug that was first synthesized in the 1950s. It is a potent painkiller that has been used in medical research to study the opioid receptors in the brain and their role in pain management.

Mechanism of Action

1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide works by binding to the mu-opioid receptors in the brain and spinal cord, which are responsible for pain perception and modulation. This binding activates the receptors, leading to a decrease in pain sensation and an increase in feelings of euphoria and relaxation.
Biochemical and Physiological Effects:
1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide has a number of biochemical and physiological effects, including pain relief, sedation, respiratory depression, and decreased gastrointestinal motility. It also has the potential to cause addiction and dependence, as well as a range of other side effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide in lab experiments is its potency and selectivity for the mu-opioid receptor, which allows researchers to study the specific effects of activation of this receptor. However, its potential for causing addiction and dependence, as well as its potential to cause respiratory depression and other side effects, means that it must be used with caution and in controlled settings.

Future Directions

There are a number of future directions for research involving 1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide, including the development of new opioid analgesics with fewer side effects, the investigation of the mechanisms of opioid tolerance and dependence, and the development of new treatments for opioid addiction and overdose. Additionally, further research is needed to understand the long-term effects of 1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide use on the brain and body.

Synthesis Methods

The synthesis of 1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide involves the reaction of 2-amino-pyridine with ethyl acetoacetate in the presence of sodium ethoxide to form 2-ethyl-4-methyl-1,2-dihydro-quinoline-6-carboxylic acid ethyl ester. This intermediate is then reacted with N-phenyl-N-methyl-2-chloroacetamide in the presence of potassium carbonate to form 1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide.

Scientific Research Applications

1-ethyl-2-methyl-4-oxo-N-2-pyridinyl-1,4-dihydro-6-quinolinecarboxamide has been used in scientific research to study the opioid receptors in the brain and their role in pain management. It has been used to investigate the mechanisms of opioid tolerance and dependence, as well as the potential for developing new opioid analgesics with fewer side effects.